Cas no 2219371-88-5 (imino(methyl)(3-methylphenyl)-lambda6-sulfanone hydrochloride)

• Product Name: imino(methyl)(3-methylphenyl)-lambda6-sulfanone hydrochloride
• CAS No: 2219371-88-5
• MF: C₈H₁₂ClNOS
• MW: 205.704979896545
• CID: 6359085
• PubChem ID: 137952126
• Update Time: 2025-05-18

imino(methyl)(3-methylphenyl)-lambda6-sulfanone hydrochloride Chemical and Physical Properties

Names and Identifiers

• imino(methyl)(3-methylphenyl)-lambda6-sulfanone hydrochloride
• 1-Methyl-3-(S-methylsulfonimidoyl)benzene(hydrochloride)
• imino-methyl-(3-methylphenyl)-oxo-lambda6-sulfane;hydrochloride
• imino(methyl)(3-methylphenyl)-
• EN300-1703643
• 2219371-88-5
• starbld0036994
• E?-sulfanone hydrochloride
• Imino(methyl)(m-tolyl)-l6-sulfanone hydrochloride

• Inchi： 1S/C8H11NOS.ClH/c1-7-4-3-5-8(6-7)11(2,9)10;/h3-6,9H,1-2H3;1H
• InChI Key： WKGWVALTVJVETP-UHFFFAOYSA-N
• SMILES： Cl.S(C)(C1C=CC=C(C)C=1)(=N)=O

Computed Properties

• Exact Mass: 205.0328129g/mol
• Monoisotopic Mass: 205.0328129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 230
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3Ų

Additional information on imino(methyl)(3-methylphenyl)-lambda6-sulfanone hydrochloride

Imino(methyl)(3-methylphenyl)-lambda6-sulfanone Hydrochloride (CAS No. 2219371-88-5): A Comprehensive Overview

In the realm of specialized chemical compounds, imino(methyl)(3-methylphenyl)-lambda6-sulfanone hydrochloride (CAS No. 2219371-88-5) stands out as a molecule of significant interest due to its unique structural properties and potential applications. This compound, often abbreviated in research contexts, belongs to the class of sulfone derivatives, which are widely studied for their versatility in pharmaceuticals, agrochemicals, and material science. The inclusion of a lambda6-sulfanone moiety further enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

The growing demand for high-purity sulfone compounds in drug discovery has propelled research into molecules like imino(methyl)(3-methylphenyl)-lambda6-sulfanone hydrochloride. Recent trends in AI-driven molecular design and computational chemistry have highlighted its potential as a building block for targeted therapeutics, particularly in enzyme inhibition and receptor modulation. Researchers are also exploring its role in green chemistry applications, aligning with global sustainability goals.

One of the most frequently asked questions about this compound revolves around its synthetic pathways and stability under varying conditions. Studies indicate that the hydrochloride salt form improves its solubility, a critical factor for bioavailability optimization in pharmaceutical formulations. Additionally, the 3-methylphenyl group contributes to its lipophilicity, which is a key consideration in drug delivery systems.

From an industrial perspective, CAS No. 2219371-88-5 has garnered attention for its scalability in production. Manufacturers emphasize quality control protocols to ensure consistency, especially for applications requiring GMP-grade materials. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to verify its purity, addressing concerns raised in peer-reviewed journals about batch-to-batch variability.

Emerging discussions in precision medicine have further spotlighted this compound's relevance. Its structural features align with small-molecule drug candidates targeting metabolic disorders—a hot topic in 2024 biomedical research. Notably, its imino group offers a reactive site for further functionalization, enabling the development of next-generation inhibitors with improved selectivity.

In conclusion, imino(methyl)(3-methylphenyl)-lambda6-sulfanone hydrochloride exemplifies the intersection of innovative chemistry and practical applications. As research continues to uncover its full potential, this compound is poised to play a pivotal role in advancing life sciences and industrial chemistry. Its compatibility with automated synthesis platforms and alignment with regulatory standards further solidify its position as a compound of enduring significance.